Cas no 182416-14-4 (2-(Piperidin-3-yl)pyrimidine)

• Product Name: 2-(Piperidin-3-yl)pyrimidine
• CAS No: 182416-14-4
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 1036154
• PubChem ID: 18328074
• Update Time: 2025-10-17

2-(Piperidin-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-3-yl)pyrimidine
• 2-piperidin-3-ylpyrimidine
• EN300-384564
• SB42174
• AKOS012621541
• SCHEMBL7470322
• DTXSID70592841
• CS-0271335
• 182416-14-4

• Inchi： 1S/C9H13N3/c1-3-8(7-10-4-1)9-11-5-2-6-12-9/h2,5-6,8,10H,1,3-4,7H2
• InChI Key： ZUQHRLRCFROOPV-UHFFFAOYSA-N
• SMILES： N1CCCC(C2N=CC=CN=2)C1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-(Piperidin-3-yl)pyrimidine

Introduction to 2-(Piperidin-3-yl)pyrimidine (CAS No. 182416-14-4)

2-(Piperidin-3-yl)pyrimidine, identified by its Chemical Abstracts Service (CAS) number 182416-14-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimidine class, a family of nitrogen-containing heterocycles that are widely recognized for their biological activity and structural versatility. The presence of a piperidine moiety in its structure enhances its pharmacological potential, making it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 2-(Piperidin-3-yl)pyrimidine consists of a pyrimidine ring fused with a piperidine ring at the 3-position. This arrangement introduces unique electronic and steric properties that can be exploited to modulate the biological activity of the compound. Pyrimidine derivatives are well-documented for their role in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and receptor binding. The addition of the piperidine group further expands the spectrum of possible interactions with biological targets, making this compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. 2-(Piperidin-3-yl)pyrimidine has emerged as a key intermediate in the synthesis of several kinase inhibitors due to its ability to bind to the ATP-binding pockets of these enzymes. Its structural features allow for precise tuning of binding affinity and selectivity, which are critical factors in drug design. Several studies have demonstrated its potential in inhibiting tyrosine kinases, which are overexpressed in many cancers and contribute to tumor growth and metastasis.

One of the most compelling aspects of 2-(Piperidin-3-yl)pyrimidine is its role in the development of next-generation antiviral agents. The compound's ability to interfere with viral replication cycles has been explored in preclinical studies. Its piperidine group can interact with viral proteases and polymerases, disrupting essential viral processes. This has led to interest in using derivatives of 2-(Piperidin-3-yl)pyrimidine as candidates for treating emerging infectious diseases, where rapid development of antiviral therapies is crucial.

The synthesis of 2-(Piperidin-3-yl)pyrimidine typically involves multi-step organic reactions, starting from readily available precursors such as malononitrile and piperidine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale drug discovery campaigns. The use of catalytic methods and transition metal complexes has further improved yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

From a computational chemistry perspective, 2-(Piperidin-3-yl)pyrimidine has been extensively studied using molecular modeling techniques. These studies have provided insights into its binding mode with biological targets, helping researchers design more effective derivatives. Homology modeling and docking simulations have been particularly useful in predicting how modifications to the core structure might affect potency and selectivity. This computational approach complements experimental efforts, allowing for rapid screening of virtual libraries before synthesizing new compounds.

The pharmacokinetic properties of 2-(Piperidin-3-yl)pyrimidine are also under investigation to ensure that it can be developed into a viable drug candidate. Studies have focused on its solubility, stability, metabolic pathways, and potential side effects. By optimizing these properties, researchers aim to enhance bioavailability and reduce toxicity, which are critical factors in drug development. The piperidine group plays a significant role in determining these properties, influencing how the compound is processed by the body.

In conclusion, 2-(Piperidin-3-yl)pyrimidine (CAS No. 182416-14-4) represents a promising scaffold for developing novel therapeutic agents with applications ranging from oncology to antiviral treatments. Its unique structural features and biological activity make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like 2-(Piperidin-3-yl)pyrimidine will remain at the forefront of pharmaceutical innovation.